Cas no 131154-74-0 (Fatty acids, C14-18 andC16-22-unsatd., C11-14-isoalkyl esters, C13-rich)

• Product Name: Fatty acids, C14-18 andC16-22-unsatd., C11-14-isoalkyl esters, C13-rich
• CAS No: 131154-74-0
• MF: C₃₅H₆₈O₂
• MW: 520.91323184967
• CID: 148316
• PubChem ID: 16206261
• Update Time: 2025-04-19

Fatty acids, C14-18 andC16-22-unsatd., C11-14-isoalkyl esters, C13-rich Chemical and Physical Properties

Names and Identifiers

• Fatty acids, C14-18 andC16-22-unsatd., C11-14-isoalkyl esters, C13-rich
• Erucic acid tridecyl ester
• tridecyl docos-13-enoate
• TRIDECYL ERUCATE
• tridecyl (Z)-docos-13-enoate
• 13-Docosenoic acid, tridecyl ester
• 131154-74-0

• Inchi： 1S/C35H68O2/c1-3-5-7-9-11-13-15-16-17-18-19-20-21-22-23-25-27-29-31-33-35(36)37-34-32-30-28-26-24-14-12-10-8-6-4-2/h16-17H,3-15,18-34H2,1-2H3/b17-16-
• InChI Key： BGNWQYFHLCCUTB-MSUUIHNZSA-N
• SMILES： O(C(CCCCCCCCCCC/C=C\CCCCCCCC)=O)CCCCCCCCCCCCC

Computed Properties

• Exact Mass: 520.52224
• Monoisotopic Mass: 520.521931
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 37
• Rotatable Bond Count: 32
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 15.9

Experimental Properties

• Density: 0.863
• Boiling Point: 573.1 °C at 760 mmHg
• Flash Point: 51.3 °C
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Wax esters